Cas no 955777-38-5 (N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide)

• Product Name: N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide
• CAS No: 955777-38-5
• MF: C₂₀H₂₆N₂O₂S
• MW: 358.497643947601
• CID: 5805995
• PubChem ID: 16837709
• Update Time: 2025-06-11

N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide
• N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzenesulfonamide
• AMS_CNC_ID-117537494
• AKOS024637022
• F2294-0116
• N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide
• SMSSF-0625640
• SR-01000911850
• 955777-38-5
• SR-01000911850-1
• N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide

• Inchi： 1S/C20H26N2O2S/c1-2-14-22-15-6-7-18-16-17(10-11-20(18)22)12-13-21-25(23,24)19-8-4-3-5-9-19/h3-5,8-11,16,21H,2,6-7,12-15H2,1H3
• InChI Key： BWUMBFNVYMRXPB-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2C=CC3=C(C=2)CCCN3CCC)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 358.17149925g/mol
• Monoisotopic Mass: 358.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.8Ų

Additional information on N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide

Introduction to N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide (CAS No. 955777-38-5)

N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide is a highly specialized organic compound characterized by its complex molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 955777-38-5, has garnered attention in the scientific community due to its unique chemical properties and promising applications in drug development. The molecular framework of this compound incorporates a benzenesulfonamide moiety linked to a 1-propyl-1,2,3,4-tetrahydroquinoline ring system, which contributes to its distinct pharmacological profile.

The benzenesulfonamide group is a well-known pharmacophore in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In particular, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the benzenesulfonamide moiety in N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide suggests that this compound may exhibit similar therapeutic potentials. Furthermore, the tetrahydroquinoline ring system is known for its role in modulating various biological pathways, making it a valuable component in the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements to enhance efficacy and reduce side effects. The structure of N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide aligns with this trend by integrating both the benzenesulfonamide and tetrahydroquinoline moieties into a single molecule. This design approach has shown promise in improving binding affinity and selectivity towards target proteins, which are critical factors in drug development.

In vitro studies have begun to explore the pharmacological properties of N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide. Preliminary results indicate that this compound exhibits notable activity against certain cancer cell lines. The interaction between the sulfonamide group and specific amino acid residues on target proteins appears to be a key mechanism underlying its antitumor effects. Additionally, the propyl substituent on the tetrahydroquinoline ring may contribute to increased solubility and improved bioavailability, which are essential for effective drug delivery.

The synthesis of N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the benzenesulfonamide group typically involves sulfonation followed by amidation reactions. The tetrahydroquinoline ring system is synthesized through cyclization reactions that incorporate the propyl group at the appropriate position. These synthetic strategies have been optimized to ensure high yields and purity of the final product.

One of the most compelling aspects of N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide is its potential as a lead compound for further drug development. Researchers are exploring various derivatives of this molecule to enhance its pharmacological properties. For instance, modifications to the propyl substituent or the sulfonamide group could lead to improved potency or selectivity. Additionally, exploring different tetrahydroquinoline derivatives may uncover novel biological activities that could be exploited for therapeutic purposes.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques are being employed to predict how N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzenesulfonamide interacts with biological targets at the atomic level. These simulations help researchers identify key binding sites and optimize molecular interactions to enhance drug efficacy. Furthermore, virtual screening methods are being used to identify potential drug candidates from large libraries of compounds before experimental synthesis.

The future prospects for N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yI)ethylbenzenesulfonamide are promising given its unique structure and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms of action，this compound is likely to play a significant role in the development of next-generation pharmaceuticals。Collaborative efforts between synthetic chemists，pharmacologists，and bioinformaticians will be crucial in realizing its full potential as a therapeutic agent.